Cas no 617707-41-2 (Dibenzofuran, 1,3,7-tribromo-)

Dibenzofuran, 1,3,7-tribromo- structure
Dibenzofuran, 1,3,7-tribromo- structure
Product Name:Dibenzofuran, 1,3,7-tribromo-
CAS No:617707-41-2
MF:C12H5Br3O
MW:404.879501104355
CID:466805
PubChem ID:526282
Update Time:2025-04-19

Dibenzofuran, 1,3,7-tribromo- Chemical and Physical Properties

Names and Identifiers

    • Dibenzofuran, 1,3,7-tribromo-
    • 1,3,7-tribromodibenzofuran
    • 1,3,7-tribromo-dibenzofuran
    • 1,3,7-Tribromodibenzo[b,d]furan
    • 617707-41-2
    • DTXSID80335640
    • HBLMUGVRNAKHKQ-UHFFFAOYSA-N
    • Inchi: 1S/C12H5Br3O/c13-6-1-2-8-10(4-6)16-11-5-7(14)3-9(15)12(8)11/h1-5H
    • InChI Key: HBLMUGVRNAKHKQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2=C1C1C=CC(=CC=1O2)Br)Br

Computed Properties

  • Exact Mass: 401.78895
  • Monoisotopic Mass: 401.78905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14
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